Cas no 105163-69-7 (Pyridine,4-[2-(octylthio)ethyl]-)

Pyridine,4-[2-(octylthio)ethyl]- Properties

Names and Identifiers

• Pyridine,4-[2-(octylthio)ethyl]-
• 4-(2-octylsulfanylethyl)pyridine
• 1-octyl 2-(4-pyridyl)ethyl sulfide
• 4-(2-(Octylthio)ethyl)pyridine
• AC1MI887
• BRN 4803195
• LS-131873
• Pyridine, 4-(2-(octylthio)ethyl)-
• DTXSID40146991
• 105163-69-7
• +Expand

• InChIKey： HVFZVBQLNUNAAG-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H25NS/c1-2-3-4-5-6-7-13-17-14-10-15-8-11-16-12-9-15/h8-9,11-12H,2-7,10,13-14H2,1H3
• SMILES： C(SCCC1C=CN=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 251.17095
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 251.17077098g/mol
• Heavy Atom Count: 17
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89